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Compound of Interest

Compound Name: 4-Tert-butyl-3-chlorophenol

Cat. No.: B3051558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The widespread use of phenolic compounds in industrial processes necessitates a thorough

understanding of their environmental fate and potential impact. This guide provides a

comparative analysis of the environmental characteristics of several phenols, with a focus on 4-
tert-butyl-3-chlorophenol and its structural analogs. While specific experimental data for 4-
tert-butyl-3-chlorophenol is limited in publicly available literature, this document synthesizes

existing data for related phenolic compounds to offer a comparative overview and highlight

areas requiring further investigation. The comparison focuses on three key environmental

parameters: aquatic toxicity, biodegradability, and bioaccumulation potential.

Quantitative Environmental Impact Data
The following table summarizes the available quantitative data for phenol and several of its

chlorinated and alkylated derivatives. This data is essential for comparing their potential

environmental risks.
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Chemical
Test
Species

Endpoint Duration
Value
(mg/L)

Biodegra
dability

Bioconce
ntration
Factor
(BCF)

4-tert-butyl-

3-

chlorophen

ol

Data Not

Available
- - -

Data Not

Available

Data Not

Available

Phenol

Daphnia

magna

(Water

Flea)

EC50

(Immobilisa

tion)

24 h -

Readily

biodegrada

ble

17.5 L/kg

4-

Chlorophe

nol

Daphnia

magna

(Water

Flea)

LC50 48 h 2.4 - 10.5

Not readily

biodegrada

ble[1]

6.0 - 18

L/kg in

fish[2]

Oncorhync

hus mykiss

(Rainbow

Trout)

LC50 96 h 7.3 - 8.9

2,4-

Dichloroph

enol

Daphnia

magna

(Water

Flea)

EC50 48 h 2.6 - 3.2

Not readily

biodegrada

ble[3]

7.1 - 69

L/kg in

carp[4]

Oncorhync

hus mykiss

(Rainbow

Trout)

LC50 96 h 2.4 - 4.9

4-tert-

Butylpheno

l

Pimephale

s promelas

(Fathead

Minnow)

LC50 96 h 5.1[5] Can be

fully

mineralized

, but not

readily

20 - 48

L/kg in

carp[6]
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biodegrada

ble[6]

Daphnia

magna

(Water

Flea)

EC50 48 h 4.7

Pseudokirc

hneriella

subcapitata

(Green

Algae)

EC50 72 h 13.5

Note: The absence of data for 4-tert-butyl-3-chlorophenol highlights a significant knowledge

gap in its environmental risk profile.

Experimental Protocols
The data presented in this guide are typically generated using standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD). Below are brief descriptions of the methodologies for the key

experiments cited.

Acute Aquatic Toxicity Testing (OECD 202)
This test evaluates the acute toxicity of a substance to aquatic invertebrates, most commonly

Daphnia magna.

Test Organisms: Young daphnids (less than 24 hours old) are used.

Procedure: The daphnids are exposed to a range of concentrations of the test substance in

water for a period of 48 hours.

Endpoint: The primary endpoint is immobilization, defined as the inability to swim within 15

seconds after gentle agitation. The EC50 (median effective concentration) is the

concentration of the substance that causes immobilization in 50% of the test organisms.
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Ready Biodegradability Testing (OECD 301)
This set of methods assesses the potential for a chemical to be readily biodegradable under

aerobic conditions. The "Modified MITI Test (I)" (OECD 301C) is one such method.[7]

Inoculum: A mixed population of microorganisms from a source such as activated sludge

from a wastewater treatment plant is used.[8]

Procedure: The test substance is incubated with the inoculum in a mineral medium for 28

days in the dark or diffuse light at a constant temperature.[8] Biodegradation is determined

by measuring a parameter such as oxygen consumption or the production of carbon dioxide.

[8]

Pass Levels: For a substance to be considered "readily biodegradable," it must achieve a

certain percentage of degradation within a 28-day period (e.g., ≥60% of the theoretical

oxygen demand) and satisfy the "10-day window" criterion.[8]

Bioaccumulation Testing: Bioconcentration Factor (BCF)
(OECD 305)
This test determines the potential for a chemical to accumulate in aquatic organisms, typically

fish.

Test Organisms: A suitable fish species, such as rainbow trout or carp, is selected.

Procedure: The fish are exposed to a constant, low concentration of the test substance in the

water for a prolonged period (uptake phase), followed by a period in clean water (depuration

phase). The concentration of the substance in the fish tissue and the water is measured at

regular intervals.

Endpoint: The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration

of the chemical in the fish to the concentration in the water at a steady state.

Bacterial Degradation Pathway of Phenolic
Compounds
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The biodegradation of phenol and its chlorinated derivatives in bacteria often proceeds through

the formation of catechol or substituted catechols. These intermediates are then subject to ring

cleavage by dioxygenase enzymes, leading to metabolites that can enter central metabolic

pathways like the Krebs cycle.[9][10][11] The two primary ring-cleavage pathways are the

ortho-cleavage and meta-cleavage pathways.

Caption: Bacterial degradation pathways for phenol via ortho- and meta-cleavage.

Conclusion
The available data indicates that chlorination and alkylation of the phenol molecule can

significantly influence its environmental impact. Generally, increasing chlorination tends to

decrease biodegradability and may increase toxicity and bioaccumulation potential. The

presence of a tert-butyl group, as in 4-tert-butylphenol, also affects these parameters.

A significant data gap exists for 4-tert-butyl-3-chlorophenol, preventing a direct comparison.

However, based on the trends observed with other substituted phenols, it is plausible that 4-
tert-butyl-3-chlorophenol may exhibit moderate to high aquatic toxicity, limited

biodegradability, and a potential for bioaccumulation. Further experimental investigation into the

environmental properties of 4-tert-butyl-3-chlorophenol is crucial for a comprehensive risk

assessment. This will enable informed decision-making in the context of its use and potential

environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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